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Compound of Interest

Compound Name: cis-2-Pentenenitrile

Cat. No.: B1312415

Essential Safety and Operational Guide for cis-2-
Pentenitrile

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety protocols, operational procedures, and disposal plans for the
handling of cis-2-Pentenitrile. Adherence to these guidelines is essential for ensuring laboratory
safety and minimizing risk.

Hazard Identification and Physical Properties

cis-2-Pentenitrile is a flammable liquid and vapor that can cause skin, eye, and respiratory
irritation.[1][2] It is crucial to handle this compound with appropriate personal protective
equipment in a well-ventilated area.
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Property Value Source
Molecular Formula C5H7N [3]
Molecular Weight 81.118 g/mol [3]
Boiling Point 127-128°C at 766 mm Hg [4]
Density 0.821 g/mL at 20°C [4]
Flash Point Flammable liquid (Category 3) [1][2][5]
Refractive Index n20/D 1.424 [4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
outlines the minimum required PPE for handling cis-2-Pentenitrile.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://dytek.invista.com/products/dytek-2pn/
https://dytek.invista.com/products/dytek-2pn/
https://www.chemsrc.com/en/cas/25899-50-7_1002503.html
https://www.chemsrc.com/en/cas/25899-50-7_1002503.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/111120
https://www.chemicalbook.com/msds/2-pentenenitrile_2.pdf
https://www.fishersci.com/store/msds?partNumber=AC167945000&countryCode=US&language=en
https://www.chemsrc.com/en/cas/25899-50-7_1002503.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Specifications and Best

Body Part PPE Recommendation .
Practices
Nitrile gloves offer good
resistance to bases, oils, and
many solvents.[6] For
prolonged or high-exposure
tasks, consider heavier-duty
. Chemical-resistant gloves nitrile gauntlets for added
(Nitrile) protection of the forearm.[7][8]
Always inspect gloves for tears
or punctures before use and
dispose of them according to
institutional protocols after
handling the chemical.
Safety glasses with side Eye protection must be worn at
shields or chemical splash all times in the laboratory. In
Eyes/Face goggles. A face shield is case of eye contact,
required when there is arisk of  immediately flush with water
splashing. for at least 15 minutes.[2][9]
A lab coat should be worn to
protect against splashes and
Body Flame-retardant lab coat

should be removed before

leaving the laboratory.

Respiratory

Use only in a well-ventilated
area or with a certified

respirator.

Work should be conducted in a
chemical fume hood to
minimize inhalation exposure.
If a respirator is required, a risk
assessment should be
conducted to determine the

appropriate type.

Handling and Storage Procedures

Proper handling and storage are critical to prevent accidents and maintain the integrity of the

chemical.
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Handling:

¢ Always handle cis-2-Pentenitrile in a well-ventilated area, preferably within a certified
chemical fume hood.[2][5]

o Keep the container tightly closed when not in use.[1][2]

o Use non-sparking tools and take precautionary measures against static discharge.[1][2]

e Avoid contact with skin and eyes.[2]

» Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Storage:

o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[5][10]
o Keep containers tightly closed to prevent leakage and evaporation.[5]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[5] Nitriles can react with bases to produce hydrogen
cyanide.[11]

Spill Management and Emergency Procedures

Immediate and appropriate response to a spill or exposure is critical.

Spill Response Workflow:
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Caption: Workflow for responding to a cis-2-Pentenitrile spill.
Emergency Procedures:

o Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area
with plenty of water for at least 15 minutes.[2] Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[9] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air.[2] If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration.[2] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water.[2] Never give anything by
mouth to an unconscious person.[2] Seek immediate medical attention.

Disposal Plan

All waste containing cis-2-Pentenitrile must be handled as hazardous waste.
» Waste Collection: Collect waste in a designated, properly labeled, and sealed container.[2]

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name: "cis-2-Pentenitrile”.

o Disposal: Dispose of the hazardous waste through your institution's Environmental Health
and Safety (EHS) office. Do not dispose of it down the drain or in regular trash.[2] Adhered or
collected material should be promptly disposed of, in accordance with appropriate laws and
regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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